Cas no 1468804-65-0 (2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol)

• Product Name: 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol
• CAS No: 1468804-65-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6427539
• PubChem ID: 65052295
• Update Time: 2025-08-03

2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol
• Ethanol, 2-[[1-(aminomethyl)-3-methylcyclohexyl]oxy]-
• CS-0355587
• EN300-1179011
• AKOS014384729
• 2-((1-(Aminomethyl)-3-methylcyclohexyl)oxy)ethan-1-ol
• 2-{[1-(aminomethyl)-3-methylcyclohexyl]oxy}ethan-1-ol
• 1468804-65-0

• Inchi： 1S/C10H21NO2/c1-9-3-2-4-10(7-9,8-11)13-6-5-12/h9,12H,2-8,11H2,1H3
• InChI Key： PCAJGEHLIXFYOK-UHFFFAOYSA-N
• SMILES： C(O)COC1(CN)CCCC(C)C1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 299.0±10.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Additional information on 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol

Recent Advances in the Study of 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol (CAS: 1468804-65-0)

In recent years, the compound 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol (CAS: 1468804-65-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyloxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, providing valuable insights for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways for 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol, highlighting its efficient production via a multi-step organic synthesis process. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for further in vivo studies.

Pharmacological investigations have revealed that 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro assays demonstrated its affinity for GABA_A receptors, which are implicated in anxiety and seizure disorders. These findings were corroborated by molecular docking studies, which identified key interactions between the compound and receptor binding sites. Such insights pave the way for the development of novel anxiolytic or anticonvulsant agents based on this scaffold.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* investigated its effects on cancer cell lines, revealing selective cytotoxicity against certain types of tumors. The mechanism of action appeared to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These results suggest that 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol could serve as a lead compound for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in formulation technologies, including nanoparticle-based delivery systems, may offer solutions to these challenges. For instance, a 2024 study demonstrated that encapsulating the compound in lipid nanoparticles significantly improved its pharmacokinetic profile in animal models.

In conclusion, 2-{1-(aminomethyl)-3-methylcyclohexyloxy}ethan-1-ol (CAS: 1468804-65-0) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical use. The integration of synthetic chemistry, molecular biology, and drug delivery technologies will be crucial in advancing this compound toward therapeutic applications.